Cas no 96736-00-4 (4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid)

4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid structure
96736-00-4 structure
Product Name:4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid
CAS No:96736-00-4
MF:C12H16N2O4
MW:252.266443252563
MDL:MFCD06656437
CID:803278
Update Time:2024-10-25

4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid
    • 4-(2'-N-Boc-hydrazino)benzoic acid
    • 4-(Boc-hydrazino)benzoic acid
    • 4-[2-[(2-methylpropan-2-yl)oxycarbonyl]hydrazinyl]benzoic acid
    • Boc-4-hydrazinobenzoic acid
    • Hydrazinecarboxylicacid, 2-(4-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
    • AK114500
    • 4-({[(tert-butoxy)carbonyl]amino}amino)benzoic acid
    • 4-[2-(tert-Butoxycarbonyl)hydrazinyl]benzoic acid
    • 4-(2-N-Boc-Hydrazino)Benzoic Acid
    • Boc-NH-Abz(4)-OH
    • KSC955G0F
    • 4-(Boc-hydrazino)-benzoic acid
    • FRMCTSPNGUPJRR-UHFFFAOYSA-N
    • 4-(N'-Boc-hydrazino)-benzoic acid
    • KM3429
    • 6778AC
    • AK
    • 1-(1,1-Dimethylethyl) 2-(4-carboxyphenyl)hydrazinecarboxylate (ACI)
    • 4-[2-(tert-Butoxycarbonyl)hydrazino]benzoic acid
    • 4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid
    • MDL: MFCD06656437
    • Inchi: 1S/C12H16N2O4/c1-12(2,3)18-11(17)14-13-9-6-4-8(5-7-9)10(15)16/h4-7,13H,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: FRMCTSPNGUPJRR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(NNC(OC(C)(C)C)=O)=CC=1)O

Computed Properties

  • Exact Mass: 252.11100
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Topological Polar Surface Area: 87.7

Experimental Properties

  • Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.5 g/l) (25 º C),
  • PSA: 87.66000
  • LogP: 2.70030

4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Security Information

4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Pricemore >>

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4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane ,  Water ;  pH 8 - 9, 0 °C; 0 °C → rt; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Preparation of azapeptide or azapeptidomimetic compounds inhibiting multidrug resistance proteins BCRP and/or P-gp
, France, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ;  1 h, rt
Reference
3,5-Bis(phenyl)-1H-heteroaryl derivatives as medicaments
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide
Reference
Preparation of succinimido hydrazinoarylcarboxylates and analogs as conjugating agents for biological macromolecules
, European Patent Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane
Reference
Improved methods and compositions for fluorine-18 labeling of proteins, peptides and other molecules
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
New hydrazone derivatives of Adriamycin and their immunoconjugates - a correlation between acid stability and cytotoxicity
Kaneko, Takushi; Willner, David; Monkovic, Ivo; Knipe, Jay O.; Braslawsky, Gary R.; et al, Bioconjugate Chemistry, 1991, 2(3), 133-41

Production Method 6

Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  overnight, rt
Reference
Chemoproteomic profiling and discovery of protein electrophiles in human cells
Matthews, Megan L. ; He, Lin; Horning, Benjamin D.; Olson, Erika J.; Correia, Bruno E.; et al, Nature Chemistry, 2017, 9(3), 234-243

Production Method 7

Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  overnight, rt
Reference
Tyrosine-specific modification via a dearomatization-rearomatization strategy: Access to azobenzene functionalized peptides
Wang, Pengxin; Cheng, Yulian; Wu, Chunlei; Zhou, Yimin; Cheng, Zhehong; et al, Organic Letters, 2021, 23(11), 4137-4141

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  pH 9, rt; 48 h, pH 9, rt
1.2 Reagents: Citric acid Solvents: Water ;  pH 4
Reference
Design and synthesis of N'-phenylacylhydrazide safety-catch resin and its application in synthesis of p-nitroaniline chromogenic peptide substrates
Bai, Guo-liang; Yang, Xiao-xiao; Lin, Hao; Yang, Li-quan; Wang, De-xin, Huaxue Shiji, 2012, 34(11), 967-971

Production Method 9

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ;  0 °C; overnight, rt
Reference
Hydrogen peroxide based oxidation of hydrazines using HBr catalyst
Wang, Jian ; Ma, Zichao; Du, Wanting; Shao, Liming, Tetrahedron, 2021, 102,

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt; 48 h, rt
1.2 Reagents: Citric acid ;  pH 4, rt
Reference
Preparation of immuno inhibitory pyrazolone compounds
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
Reference
Preparation of anthracycline immunoconjugates as neoplasm inhibitors
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4-(2-(Tert-Butoxycarbonyl)hydrazinyl)benzoic acid Raw materials

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